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Compound of Interest

Compound Name: (2R)-RXP470.1

Cat. No.: B12373314 Get Quote

(2R)-RXP470.1 emerges from recent pharmacological investigations as a highly potent and

selective inhibitor of Matrix Metalloproteinase-12 (MMP-12), an enzyme implicated in the

pathogenesis of various inflammatory diseases. This technical guide synthesizes the current

understanding of (2R)-RXP470.1, detailing its mechanism of action, quantitative efficacy, and

the experimental frameworks used to elucidate its therapeutic promise, particularly in the

context of atherosclerosis.

Core Mechanism of Action
(2R)-RXP470.1 is a phosphinic peptide that acts as a reversible, active-site-directed inhibitor of

MMP-12.[1] Its therapeutic effects are primarily attributed to the selective inhibition of this

enzyme, which plays a crucial role in extracellular matrix degradation, cell migration, and

inflammatory signaling. By blocking MMP-12 activity, (2R)-RXP470.1 modulates key

pathological processes in atherosclerosis, including monocyte/macrophage invasion into

plaques and macrophage apoptosis.[1][2]

Quantitative Data Summary
The inhibitory potency and in vivo efficacy of (2R)-RXP470.1 have been quantified in several

key studies. The data below is summarized for clarity and comparative analysis.
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Parameter Value Species/System Reference

In Vitro Inhibitory

Activity

Ki (MMP-12) 0.2 nM Human [1]

Ki (MMP-12) 0.26 nM Human [3]

Selectivity vs. other

MMPs

2 to 4 orders of

magnitude less potent
Human [1]

In Vivo Efficacy in

Atherosclerosis

(ApoE-/- Mice)

Plaque Area

Reduction
~50% Mouse [2]

Smooth Muscle

Cell:Macrophage

Ratio

Increased by 33% Mouse [2]

Minimum Fibrous Cap

Thickness
Increased Mouse [2]

Necrotic Core Size Reduced by 46% Mouse [2]

Signaling Pathway
The inhibitory action of (2R)-RXP470.1 on MMP-12 initiates a signaling cascade that

culminates in the stabilization of atherosclerotic plaques. A key pathway involves the

modulation of macrophage apoptosis, which is, at least in part, mediated through the

Extracellular signal-Regulated Kinase (ERK) pathway. The precise upstream and downstream

effectors of MMP-12 in this context are a subject of ongoing research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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